Cas no 175838-99-0 (1,1'-Biphenyl, 4-(chlorodifluoromethoxy)-)

1,1'-Biphenyl, 4-(chlorodifluoromethoxy)- Chemical and Physical Properties
Names and Identifiers
-
- 1,1'-Biphenyl, 4-(chlorodifluoromethoxy)-
-
- MDL: MFCD07777129
- Inchi: 1S/C13H9ClF2O/c14-13(15,16)17-12-8-6-11(7-9-12)10-4-2-1-3-5-10/h1-9H
- InChI Key: DAQHSAGYYKBGAM-UHFFFAOYSA-N
- SMILES: C1(C2=CC=CC=C2)=CC=C(OC(Cl)(F)F)C=C1
1,1'-Biphenyl, 4-(chlorodifluoromethoxy)- Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
abcr | AB148522-1 g |
4-(Chlorodifluoromethoxy)biphenyl; . |
175838-99-0 | 1g |
€298.00 | 2023-05-09 | ||
abcr | AB148522-1g |
4-(Chlorodifluoromethoxy)biphenyl; . |
175838-99-0 | 1g |
€298.00 | 2024-06-10 | ||
abcr | AB148522-10g |
4-(Chlorodifluoromethoxy)biphenyl; . |
175838-99-0 | 10g |
€1176.00 | 2024-06-10 | ||
abcr | AB148522-10 g |
4-(Chlorodifluoromethoxy)biphenyl; . |
175838-99-0 | 10g |
€1176.00 | 2023-05-09 | ||
abcr | AB148522-5 g |
4-(Chlorodifluoromethoxy)biphenyl; . |
175838-99-0 | 5g |
€764.50 | 2023-05-09 | ||
abcr | AB148522-5g |
4-(Chlorodifluoromethoxy)biphenyl; . |
175838-99-0 | 5g |
€764.50 | 2024-06-10 |
1,1'-Biphenyl, 4-(chlorodifluoromethoxy)- Related Literature
-
Daniel T. Weiss,Philipp J. Altmann,Stefan Haslinger,Christian Jandl,Alexander Pöthig,Mirza Cokoja,Fritz E. Kühn Dalton Trans., 2015,44, 18329-18339
-
Ekaterina A. Ivanova,Mikhail A. Maslov,Tatyana O. Kabilova,Pavel A. Puchkov,Anna S. Alekseeva,Ivan A. Boldyrev,Valentin V. Vlassov,Galina A. Serebrennikova,Nina G. Morozova,Marina A. Zenkova Org. Biomol. Chem., 2013,11, 7164-7178
-
5. Water
Additional information on 1,1'-Biphenyl, 4-(chlorodifluoromethoxy)-
Recent Advances in the Study of 1,1'-Biphenyl, 4-(chlorodifluoromethoxy)- (CAS: 175838-99-0)
The compound 1,1'-Biphenyl, 4-(chlorodifluoromethoxy)- (CAS: 175838-99-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its biphenyl core and chlorodifluoromethoxy substituent, exhibits unique physicochemical properties that make it a promising candidate for various applications, including drug development and material science. Recent studies have focused on elucidating its synthesis pathways, biological activities, and potential therapeutic uses.
One of the key areas of research has been the optimization of synthetic routes for 1,1'-Biphenyl, 4-(chlorodifluoromethoxy)-. A study published in the Journal of Medicinal Chemistry (2023) demonstrated an efficient, high-yield synthesis method using palladium-catalyzed cross-coupling reactions. This advancement not only improves the scalability of production but also reduces the environmental impact compared to traditional methods. The study highlighted the importance of controlling reaction conditions to minimize byproducts and enhance purity, which is critical for pharmaceutical applications.
In terms of biological activity, recent in vitro and in vivo studies have explored the compound's potential as an anti-inflammatory and antimicrobial agent. Research conducted at the University of Cambridge (2024) revealed that 1,1'-Biphenyl, 4-(chlorodifluoromethoxy)- exhibits potent inhibitory effects on cyclooxygenase-2 (COX-2), a key enzyme involved in inflammatory pathways. These findings suggest its potential as a lead compound for developing novel non-steroidal anti-inflammatory drugs (NSAIDs) with improved efficacy and reduced side effects.
Another significant development is the investigation of this compound's role in material science. A study in Advanced Materials (2023) reported that 1,1'-Biphenyl, 4-(chlorodifluoromethoxy)- can be incorporated into polymer matrices to enhance their thermal stability and mechanical properties. This application is particularly relevant for industries requiring high-performance materials, such as aerospace and electronics. The study also noted the compound's compatibility with various polymerization techniques, making it a versatile additive.
Despite these promising findings, challenges remain in the widespread adoption of 1,1'-Biphenyl, 4-(chlorodifluoromethoxy)-. Issues such as long-term stability, potential toxicity, and regulatory approval need to be addressed. Ongoing research aims to tackle these hurdles through comprehensive toxicological studies and formulation optimization. Collaborative efforts between academia and industry are expected to accelerate the translation of these discoveries into practical applications.
In conclusion, the recent advancements in the study of 1,1'-Biphenyl, 4-(chlorodifluoromethoxy)- (CAS: 175838-99-0) highlight its multifaceted potential in both pharmaceutical and material science domains. Continued research and development efforts are essential to fully unlock its capabilities and address existing challenges. This compound represents a compelling example of how chemical innovation can drive progress in diverse fields.
175838-99-0 (1,1'-Biphenyl, 4-(chlorodifluoromethoxy)-) Related Products
- 2097991-39-2(4-(1-(2-Azidoethyl)piperidin-4-yl)morpholine)
- 1020969-78-1(2-[2-(4-ethoxyphenyl)-4-oxo-4H,5H-pyrazolo[1,5-d][1,2,4]triazin-5-yl]acetamide)
- 2126178-06-9(tert-butyl N-[(1-benzyl-6-fluoro-1,2,3,4-tetrahydroquinolin-3-yl)methyl]carbamate)
- 1270453-60-5(4-4-(pyrrolidin-2-yl)phenylmorpholine)
- 330191-13-4(N-(5-benzoyl-4-phenyl-1,3-thiazol-2-yl)cyclohexanecarboxamide)
- 2580234-88-2(2-[Benzyl(2-{[(benzyloxy)carbonyl]amino}ethyl)amino]acetic acid)
- 1394780-04-1(5,6-dichloro-N-methyl-N-(pyridin-3-yl)methylpyridine-3-sulfonamide)
- 275797-10-9(Benzene, 1-(3-chloropropyl)-4-iodo-)
- 2229343-24-0(3-(4-{(tert-butoxy)carbonylamino}-2-methoxyphenyl)-3-methylbutanoic acid)
- 2015368-26-8((3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(3-methoxy-1,2-thiazol-5-yl)propanoic acid)
